Cas no 1060816-65-0 (2-Chloro-7-phenyl-7H-pyrrolo[2,3-D]pyrimidine)

• Product Name: 2-Chloro-7-phenyl-7H-pyrrolo[2,3-D]pyrimidine
• CAS No: 1060816-65-0
• MF: C₁₂H₈ClN₃
• MW: 229.665020942688
• CID: 2624159
• PubChem ID: 72212340
• Update Time: 2025-04-21

2-Chloro-7-phenyl-7H-pyrrolo[2,3-D]pyrimidine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL11916210
• 1060816-65-0
• 2-CHLORO-7-PHENYL-7H-PYRROLO[2,3-D]PYRIMIDINE
• AB68379
• 2-Chloro-7-phenyl-7H-pyrrolo[2,3-D]pyrimidine

• Inchi： 1S/C12H8ClN3/c13-12-14-8-9-6-7-16(11(9)15-12)10-4-2-1-3-5-10/h1-8H
• InChI Key： RAYSFBMOEOAFRF-UHFFFAOYSA-N
• SMILES： ClC1=NC=C2C=CN(C3C=CC=CC=3)C2=N1

Computed Properties

• Exact Mass: 229.0406750Da
• Monoisotopic Mass: 229.0406750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 30.7Ų